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Compound of Interest

3'4'-Dimethoxy-alpha-
Compound Name:
naphthoflavone

Cat. No.: B144455

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis pathway of 3',4'-Dimethoxy-alpha-
naphthoflavone, a derivative of alpha-naphthoflavone, which is recognized for its role as an
inhibitor of cytochrome P450 (CYP) enzymes, particularly CYP1B1. This document provides a
comprehensive overview of the chemical synthesis, including experimental protocols and
relevant data, as well as the biological context of its mechanism of action.

Physicochemical Properties

A summary of the key physicochemical properties of 3',4'-Dimethoxy-alpha-naphthoflavone
is presented below.
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Property Value Source

Molecular Formula C21H1604 PubChem[1]

Molecular Weight 332.35 g/mol LGC Standards[2]

Accurate Mass 332.105 g/mol LGC Standards|[2]
2-(3,4-

IUPAC Name dimethoxyphenyl)benzo[h]chro  LGC Standards[2]
men-4-one

CAS Number 14756-24-2 LGC Standards[2]

Synthesis Pathway

The synthesis of 3',4'-Dimethoxy-alpha-naphthoflavone is a two-step process. The first step
involves a Claisen-Schmidt condensation to form a chalcone precursor, which is then cyclized
in the second step to yield the final flavone product.
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Step 1: Claisen-Schmidt Condensation

Base (e.g., KOH)

3,4-Dimethoxybenzaldehyde Ethanol Step 2: Oxidative Cyclization

dine (I2)
;(___ na - P lo
<l (E)-1-(1-hydroxynaphthalen-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one DMSO, Reflux 3',4"-Dimethoxy-alpha-naphthoflavone

Base (e.., KOH) =~ \_ (Chalcone Precursor)

Ethanol

1'-Hydroxy-2'-acetonaphthone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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